2-Amino-N-(2-(piperidin-1-yl)ethyl)propanamide

Specification

• Molecular Formula: C10H21N3O
• Molecular Weight: 199.29 g/mol
• IUPAC Name: 2-amino-N-(2-piperidin-1-ylethyl)propanamide
• Standard InChI: InChI=1S/C10H21N3O/c1-9(11)10(14)12-5-8-13-6-3-2-4-7-13/h9H,2-8,11H2,1H3,(H,12,14)
• Standard InChI Key: ZQGMBDFNUBPXHP-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCN1CCCCC1)N

Introduction

Structural and Chemical Characteristics

Molecular Architecture

The compound’s IUPAC name is (2R)-2-amino-N-(2-piperidin-1-ylethyl)propanamide, reflecting its stereochemistry at the second carbon of the propanamide chain. Key structural features include:

• Piperidine moiety: A six-membered heterocyclic ring with one nitrogen atom, contributing to hydrophobic interactions and receptor binding.

• Propanamide backbone: A three-carbon chain with an amide group, enabling hydrogen bonding and solubility in polar solvents.

• Amino group: Enhances reactivity and participation in biochemical interactions.

The stereochemistry at the chiral center (R-configuration) is critical for its biological activity, as enantiomeric forms often exhibit divergent pharmacological profiles.

Table 1: Key Physical and Chemical Properties

Property	Value
Molecular Formula	C₁₀H₂₁N₃O
Molecular Weight	199.29 g/mol
SMILES	CC@HN
InChIKey	ZQGMBDFNUBPXHP-SECBINFHSA-N
Predicted CCS (Ų)	148.4 ([M+H]+)

Spectroscopic and Computational Data

Mass spectrometry reveals prominent adducts, including [M+H]+ at m/z 200.17574 and [M+Na]+ at m/z 222.15768, consistent with its molecular weight. Collision cross-section (CCS) predictions aid in characterizing its conformational flexibility, with values ranging from 148.4 Ų ([M+H]+) to 155.1 Ų ([M+NH₄]+).

Synthesis and Optimization

Key Synthetic Routes

Industrial synthesis employs multicomponent reactions (MCRs) and catalytic hydrogenation to optimize yield and enantiomeric purity. A representative protocol involves:

• Aminoalkylation: Reacting piperidine with ethylene diamine under basic conditions to form the 2-(piperidin-1-yl)ethylamine intermediate.

• Amide Coupling: Condensing the intermediate with (R)-2-aminopropanoic acid using carbodiimide-based reagents.

• Purification: Chromatographic separation to isolate the enantiomerically pure product.

Challenges in Scalability

Steric hindrance from the piperidine ring and the chiral center complicates reaction kinetics, necessitating precise temperature control (40–60°C) and inert atmospheres to prevent racemization. Catalytic hydrogenation over palladium-on-carbon achieves >90% enantiomeric excess (ee), though residual solvents (e.g., dichloromethane) require stringent removal.

Biological Activity and Mechanism

Modulation of Signaling Pathways

The compound inhibits the MAPK pathway by competitively binding to extracellular signal-regulated kinase (ERK), reducing phosphorylation by 60% at 10 μM concentrations. This suppression alters transcriptional regulation, as demonstrated in in vitro models of breast cancer (MCF-7 cells), where it decreased cell viability by 45% over 48 hours.

Enzyme Interactions

Kinetic assays reveal noncompetitive inhibition of serine proteases (e.g., trypsin) with a Kᵢ of 12.3 μM, likely due to hydrophobic interactions with the piperidine ring. Conversely, it activates cytochrome P450 3A4 (CYP3A4) by 1.8-fold, suggesting potential drug-drug interactions.

Table 2: Biological Activity Profile

Target	Effect	IC₅₀/Kᵢ	Model System
ERK (MAPK pathway)	Inhibition of phosphorylation	10 μM	MCF-7 cells
Trypsin	Noncompetitive inhibition	12.3 μM	In vitro assay
CYP3A4	Activation	1.8-fold	Liver microsomes

Pharmacological Applications

Neuroprotective Effects

The compound crosses the blood-brain barrier (BBB) with a permeability coefficient (Pₐₚₚ) of 8.7 × 10⁻⁶ cm/s, as measured in a Madin-Darby canine kidney (MDCK) model. In rodent models of Parkinson’s disease, it attenuated dopamine neuron loss by 40% via suppression of α-synuclein aggregation.

Comparative Analysis with Structural Analogs

Table 3: Comparison with Related Compounds

Compound	Structural Feature	Biological Activity
(2R)-N-(4-methylpiperidin-1-yl)propanamide	Methyl-substituted piperidine	Enhanced ERK selectivity (IC₅₀ = 7.2 μM)
(S)-N-(pyridin-3-yl)propanamide	Pyridine ring	Lower BBB permeability (Pₐₚₚ = 2.1 × 10⁻⁶ cm/s)
4-Amino-N-(4-pyridyl)butanamide	Extended carbon chain	Reduced anticancer efficacy (28% tumor reduction)

The piperidine moiety in 2-Amino-N-(2-(piperidin-1-yl)ethyl)propanamide confers superior pharmacokinetic properties compared to pyridine-containing analogs, including longer half-life (t₁/₂ = 6.2 h vs. 3.8 h) and higher oral bioavailability (68% vs. 42%).